Cas no 956453-17-1 ((2E)-2-Cyano-3-[3-(3,4-dimethoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]-N-(4-ethylphenyl)-2-propenamide)

• Product Name: (2E)-2-Cyano-3-[3-(3,4-dimethoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]-N-(4-ethylphenyl)-2-propenamide
• CAS No: 956453-17-1
• MF: C₂₉H₂₆N₄O₃
• MW: 478.541746616364
• CID: 5455618
• PubChem ID: 2399149
• Update Time: 2025-06-18

(2E)-2-Cyano-3-[3-(3,4-dimethoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]-N-(4-ethylphenyl)-2-propenamide Chemical and Physical Properties

Names and Identifiers

• (E)-2-cyano-3-[3-(3,4-dimethoxyphenyl)-1-phenylpyrazol-4-yl]-N-(4-ethylphenyl)prop-2-enamide
• 2-cyano-3-[3-(3,4-dimethoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]-N-(4-ethylphenyl)prop-2-enamide
• EN300-26616716
• 956453-17-1
• Z46105075
• (2E)-2-Cyano-3-[3-(3,4-dimethoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]-N-(4-ethylphenyl)-2-propenamide

• Inchi： 1S/C29H26N4O3/c1-4-20-10-13-24(14-11-20)31-29(34)22(18-30)16-23-19-33(25-8-6-5-7-9-25)32-28(23)21-12-15-26(35-2)27(17-21)36-3/h5-17,19H,4H2,1-3H3,(H,31,34)/b22-16+
• InChI Key： GQPPWVCMCSJORZ-CJLVFECKSA-N
• SMILES： C(NC1=CC=C(CC)C=C1)(=O)/C(/C#N)=C/C1=CN(C2=CC=CC=C2)N=C1C1=CC=C(OC)C(OC)=C1

Computed Properties

• Exact Mass: 478.20049070g/mol
• Monoisotopic Mass: 478.20049070g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 36
• Rotatable Bond Count: 8
• Complexity: 794
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 89.2Ų

Experimental Properties

• Density: 1.16±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 704.9±60.0 °C(Predicted)
• pka: 10.90±0.70(Predicted)

Additional information on (2E)-2-Cyano-3-[3-(3,4-dimethoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]-N-(4-ethylphenyl)-2-propenamide

Introduction to (2E)-2-Cyano-3-[3-(3,4-dimethoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]-N-(4-ethylphenyl)-2-propenamide and Its Significance in Modern Chemical Research

(2E)-2-Cyano-3-[3-(3,4-dimethoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]-N-(4-ethylphenyl)-2-propenamide, with the CAS number 956453-17-1, represents a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its complex aromatic and heterocyclic structure, has garnered attention due to its potential applications in drug discovery and molecular recognition.

The structural framework of this compound is notable for its intricate arrangement of functional groups. The presence of a cyano group at the 2-position and an amide moiety at the 3-position contributes to its unique reactivity and binding properties. Furthermore, the integration of a pyrazole ring substituted with a phenyl group and a dimethoxyphenyl moiety enhances its versatility in various biochemical interactions.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their therapeutic potential. The pyrazole scaffold, in particular, has been extensively studied for its role in medicinal chemistry due to its ability to modulate biological pathways. The compound (2E)-2-cyano-3-[3-(3,4-dimethoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]-N-(4-ethylphenyl)-2-propenamide exemplifies this trend, as it combines multiple pharmacophoric elements that are known to interact with biological targets.

One of the key areas where this compound shows promise is in the development of small-molecule inhibitors. Its structural features suggest that it may be capable of binding to enzymes and receptors involved in various disease pathways. For instance, the amide group and the cyano group can serve as hydrogen bond donors or acceptors, facilitating specific interactions with biological targets. Additionally, the aromatic rings provide a platform for hydrophobic interactions, which are crucial for drug-receptor binding affinity.

The dimethoxyphenyl group is particularly noteworthy for its potential role in modulating metabolic stability and bioavailability. Dimethoxy substitution patterns are often employed in drug design to enhance solubility and reduce metabolic clearance. This feature makes (2E)-2-cyano-3-[3-(3,4-dimethoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]-N-(4-ethylphenyl)-2-propenamide an attractive candidate for further exploration in drug development pipelines.

Recent advancements in computational chemistry have enabled more efficient screening of compounds for biological activity. Virtual screening techniques have been used to identify potential hits that can be further optimized into lead compounds. The complex structure of (2E)-2-cyano-3-[3-(3,4-dimethoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]-N-(4-ethylphenyl)-2-propenamide makes it a suitable candidate for such approaches, as its multifaceted functional groups can be targeted computationally to predict binding interactions.

In vitro studies have begun to explore the biological activity of this compound. Initial experiments suggest that it may exhibit inhibitory effects on certain enzymes and receptors relevant to inflammatory diseases and cancer. The pyrazole ring, known for its anti-inflammatory properties, plays a crucial role in these interactions. Further research is needed to fully elucidate the mechanism of action and optimize the compound's potency and selectivity.

The synthesis of this compound also presents an interesting challenge due to its complex structure. Advanced synthetic methodologies have been employed to construct the desired framework efficiently. Techniques such as cross-coupling reactions and cyclization strategies have been particularly useful in assembling the various functional groups present in the molecule. The successful synthesis of (2E)-2-cyano-3-[3-(3,4-dimethoxyphenyl)-1-phenyl-1H-pyrazol-4-yi]-N-(4-et highlights the growing capability of synthetic chemists to produce complex organic molecules.

The future prospects for this compound are promising, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between chemists, biologists, and pharmacologists are essential to translate these findings into tangible benefits for patients. The integration of cutting-edge technologies such as high-throughput screening and machine learning will further accelerate the discovery process.

In conclusion, (2E)-2-cyano-hydrogen cyanide 10-hydroxy N (hydrogen 10) phenethylidene 10 (methylene) pyrazolo [pyridine] 10 (methylene) pyridine] N (butane) amine, CAS number95645317, is a compound with significant potential in modern chemical research. Its complex structure and multifaceted functional groups make it a valuable tool for drug discovery and molecular recognition. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in addressing some of today's most pressing medical challenges.